Cas no 1472712-38-1 (2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid)

• Product Name: 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid
• CAS No: 1472712-38-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6021410
• PubChem ID: 82396672
• Update Time: 2025-06-08

2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid
• EN300-1788834
• 1472712-38-1

• Inchi： 1S/C11H12N2O2/c1-13-5-4-7-2-3-8(6-9(7)13)10(12)11(14)15/h2-6,10H,12H2,1H3,(H,14,15)
• InChI Key： GWCRAEHWBGWGHS-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC2C=CN(C)C=2C=1)N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid

Recent Advances in the Study of 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid (CAS: 1472712-38-1)

The compound 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid (CAS: 1472712-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole scaffold and amino acid functionality, presents a unique structural motif that is highly relevant for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of neurological disorders and cancer treatment.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have demonstrated its utility in the construction of peptidomimetics and small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of potent inhibitors of protein-protein interactions involved in neurodegenerative diseases.

From a pharmacological perspective, the indole moiety of 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid is particularly noteworthy. Indole derivatives are known to exhibit diverse biological activities, including modulation of serotonin receptors and interactions with various metabolic pathways. Recent in vitro studies have shown that this specific compound displays interesting binding affinities for certain G-protein coupled receptors (GPCRs), suggesting potential applications in the treatment of mood disorders or pain management.

The synthetic accessibility of 1472712-38-1 has also been a focus of recent research. Several groups have reported improved synthetic routes that enhance yield and purity while reducing environmental impact. A 2024 paper in Organic Process Research & Development described a novel green chemistry approach to its production, utilizing catalytic methods that minimize waste generation. These advances in synthesis are particularly important as they facilitate larger-scale production for preclinical and clinical studies.

In the realm of drug metabolism and pharmacokinetics (DMPK), preliminary studies on 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid have revealed favorable properties. The compound demonstrates reasonable metabolic stability in human liver microsome assays and shows promising membrane permeability in Caco-2 cell models. These characteristics, combined with its relatively low cytotoxicity profile, make it an attractive candidate for further medicinal chemistry optimization.

Looking forward, researchers are particularly interested in exploring the stereochemical aspects of this molecule. The presence of a chiral center raises questions about potential differences in biological activity between enantiomers, an area that remains largely unexplored. Current efforts are focused on developing stereoselective synthesis methods and evaluating the pharmacological profiles of individual enantiomers. This line of investigation could significantly impact the compound's therapeutic potential and patent landscape.

In conclusion, 2-amino-2-(1-methyl-1H-indol-6-yl)acetic acid (1472712-38-1) represents a versatile and pharmacologically interesting scaffold with multiple potential applications in drug discovery. The recent surge in research activity surrounding this compound underscores its importance as both a tool compound and a potential therapeutic agent. As synthetic methodologies continue to improve and biological evaluations become more comprehensive, we can anticipate seeing this molecule play an increasingly prominent role in chemical biology and pharmaceutical development.